Cas no 723294-75-5 (3-Fluoro-5-iodobenzonitrile)

3-Fluoro-5-iodobenzonitrile is a fluorinated and iodinated benzonitrile derivative, primarily utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure, featuring both fluorine and iodine substituents on the aromatic ring, enables selective functionalization through cross-coupling reactions, such as Suzuki or Sonogashira couplings. The electron-withdrawing nitrile group enhances reactivity, making it valuable for constructing complex molecules. This compound is particularly useful in medicinal chemistry for developing bioactive compounds due to its ability to modulate electronic and steric properties. High purity and stability under standard conditions further ensure reliable performance in synthetic applications.

3-Fluoro-5-iodobenzonitrile structure

Product Name:3-Fluoro-5-iodobenzonitrile

CAS No:723294-75-5

MF:C₇H₃FIN

MW:247.008297204971

MDL:MFCD04116468

CID:562955

PubChem ID:2758988

Update Time:2025-06-08

3-Fluoro-5-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-5-iodobenzonitrile
- Benzonitrile,3-fluoro-5-iodo-
- 3-Fluoro-5-iodo-benzonitrile
- PubChem8132
- 3-Fluoro-5-iodobenzonitrile.
- 3-fluoro-5-iodobenzenecarbonitrile
- 5-FLUORO-3-IODOBENZONITRILE
- SBB064704
- RP28760
- FCH1323728
- VZ35085
- CM13078
- AS02672
- BC227649
- AX8022388
- AB0
- A21176
- MFCD04116468
- 4-IODOANILINEHYDROCHLORIDE
- PB43356
- SY041693
- AM20050116
- SCHEMBL1652055
- AKOS015853525
- EN300-646074
- AC-2605
- GS-4378
- FT-0600116
- DTXSID90374585
- J-512523
- 723294-75-5
- CS-W006733
- DB-006446
- MDL： MFCD04116468
- Inchi： 1S/C7H3FIN/c8-6-1-5(4-10)2-7(9)3-6/h1-3H
- InChI Key： FCJNITIJYWQFCM-UHFFFAOYSA-N
- SMILES： IC1=CC(=CC(C#N)=C1)F

Computed Properties

Exact Mass: 246.92900
Monoisotopic Mass: 246.929
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8
XLogP3: 2.4

Experimental Properties

Color/Form: No data avaiable
Density: 1.98
Melting Point: 29-30℃
Boiling Point: 251℃ at 760 mmHg
Flash Point: 105℃
Refractive Index: 1.63
PSA: 23.79000
LogP: 2.30198
Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Fluoro-5-iodobenzonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

3-Fluoro-5-iodobenzonitrile Pricemore >>

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